
19-hydroxy-10-deacetylbaccatin III molecular
formula and weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 19-hydroxy-10-deacetylbaccatin III

Cat. No.: B601411 Get Quote

Technical Overview: 19-hydroxy-10-
deacetylbaccatin III
For Researchers, Scientists, and Drug Development Professionals

This document provides core physicochemical data for 19-hydroxy-10-deacetylbaccatin III, a
taxane derivative of interest in phytochemical and pharmaceutical research.

Physicochemical Properties
The fundamental molecular properties of 19-hydroxy-10-deacetylbaccatin III are summarized

below. These values are essential for analytical procedures, stoichiometric calculations, and

further chemical modifications.
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Property Value Source(s)

Molecular Formula C₂₉H₃₄O₁₁ PubChem[1]

C₂₉H₃₆O₁₁
MedChemExpress, Veeprho,

BOC Sciences[2][3][4]

Molecular Weight 558.6 g/mol PubChem[1]

558.58 g/mol J-GLOBAL[5]

560.59 g/mol
MedChemExpress, Veeprho,

BOC Sciences[2][3][4]

Note: Discrepancies in the molecular formula and weight can arise from different calculation

methods or the inclusion of different isotopes (e.g., monoisotopic vs. average molecular

weight).

Methodologies for Structural and Molecular Weight
Determination
The determination of a compound's molecular formula and weight is a foundational step in

chemical analysis. While the specific experimental records for this compound are not detailed

here, the following standard protocols are broadly applicable.

2.1. Determination of Molecular Formula

The molecular formula is typically determined by combining data from elemental analysis and

mass spectrometry.

Experimental Protocol:

Elemental Analysis: The percent composition of each element (Carbon, Hydrogen, Oxygen)

is determined. This is often achieved by combustion analysis, where the sample is burned in

an excess of oxygen, and the resulting products (CO₂, H₂O) are collected and weighed to

calculate the mass percentages of C and H. The percentage of oxygen is often determined

by difference.
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Empirical Formula Calculation: The mass percentages are converted to mole ratios by

dividing by the respective atomic weights of the elements. These ratios are then simplified to

the smallest whole numbers to establish the empirical formula.[6][7]

Molecular Formula Derivation: The experimentally determined molecular mass (from mass

spectrometry) is divided by the calculated mass of the empirical formula.[6][8] This yields an

integer by which the subscripts of the empirical formula are multiplied to obtain the final

molecular formula.[6][8]

2.2. Determination of Molecular Weight

Mass spectrometry is the primary technique for determining the molecular weight of a

compound with high accuracy.

Experimental Protocol (Mass Spectrometry):

Ionization: The sample is introduced into the mass spectrometer and ionized. Common

ionization techniques for organic molecules include Electrospray Ionization (ESI) or Matrix-

Assisted Laser Desorption/Ionization (MALDI).

Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-

charge ratio (m/z) by a mass analyzer (e.g., Time-of-Flight (TOF), Quadrupole, or Orbitrap).

Detection: The separated ions are detected, generating a mass spectrum that plots ion

intensity versus m/z. The peak corresponding to the molecular ion provides the molecular

weight of the compound.

Logical Data Relationship
The following diagram illustrates the relationship between the chemical compound and its

fundamental physicochemical properties.
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19-hydroxy-10-deacetylbaccatin III

Molecular Formula
C₂₉H₃₄O₁₁
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Molecular Weight
~558.6 g/mol
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Caption: Relationship between the compound and its properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b601411#19-hydroxy-10-deacetylbaccatin-iii-
molecular-formula-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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